4-Hydroxy-2-methoxybenzaldehyde

Description

4-Hydroxy-2-methoxybenzaldehyde is a chemical compound used in various research and industrial applications . It presents as a white to pale brown powder and has a pleasant, vanilla-like aroma, making it useful in perfumes, cosmetics, and food flavorings . Also known as 4-methoxysalicylaldehyde or 2-hydroxy-P-anisaldehyde , this compound is involved in pharmaceutical development, specifically in synthesizing anti-inflammatory and analgesic drugs . It is also utilized in the synthesis of natural products and as a standard in chromatography for identifying and quantifying similar substances .

The compound is a methoxyphenol, characterized by a methoxy group attached to the benzene ring of a phenol moiety . It is also a building block in polymer chemistry, contributing to creating materials with improved properties for coatings and adhesives . 4-Hydroxy-2-methoxybenzaldehyde shares a similar structure with 2-Hydroxy-4-methoxybenzaldehyde, also an isomer of vanillin . 2-Hydroxy-4-methoxybenzaldehyde is found in the root bark essential oil of Periploca sepium Bunge and is a major compound in the volatile oils of Decalepis hamiltonii and Hemidesmus indicus .

Another related compound is vanillin, which, like 4-Hydroxy-2-methoxybenzaldehyde, is valued for its vanilla flavoring properties . While 4-Hydroxy-2-methoxybenzaldehyde has the CAS No. 18278-34-7 , vanillin has its own distinct identifier and applications . Both compounds, however, highlight the diverse applications of methoxybenzaldehydes in flavors, fragrances, and pharmaceutical research .

• CAS No.: 18278-34-7
• Product Name: 4-Hydroxy-2-methoxybenzaldehyde
• Molecular Formula: C8H8O3
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 4-hydroxy-2-methoxybenzaldehyde
• Standard InChI: InChI=1S/C8H8O3/c1-11-8-4-7(10)3-2-6(8)5-9/h2-5,10H,1H3
• Standard InChIKey: WBIZZNFQJPOKDK-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)O)C=O
• Canonical SMILES: COC1=C(C=CC(=C1)O)C=O
• Synonyms: 4-Hydroxy-o-anisaldehyde; 4-Formyl-3-methoxyphenol
• PubChem Compound: 519541
• Last Modified: Sep 14 2023